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Abstract

Propiophenone (1-phenyl-1-propanone) is an aromatic ketone that serves as a versatile and

valuable ingredient in the fragrance and flavor industries. Characterized by a powerful and

pleasant floral scent, it is utilized to impart specific nuances in a variety of perfume

compositions. This technical guide provides an in-depth overview of propiophenone for

researchers, scientists, and drug development professionals. It covers its physicochemical

properties, olfactory profile, synthesis, and applications in perfumery. Furthermore, this

document details key experimental protocols for its synthesis and analysis, explores the

mechanism of olfactory perception, and summarizes its safety and regulatory status. All

quantitative data is presented in structured tables for clarity, and key processes are visualized

using workflow diagrams.

Introduction
Propiophenone, with the chemical formula C₉H₁₀O, is an organic compound classified as an

aryl ketone.[1] Its structure consists of a phenyl group bonded to a propanoyl group.[2] Also

known by synonyms such as ethyl phenyl ketone and 1-phenyl-1-propanone, it is a colorless to

pale yellow liquid with a characteristic sweet, floral odor.[3][4][5] In the fragrance industry,

propiophenone is valued for its powerful herbaceous-floral notes, reminiscent of hawthorn and

lilac.[6][7] It is used as a component in various perfume compositions and serves as an

important intermediate in the synthesis of other organic compounds and pharmaceuticals.[8][9]

[10]
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Physicochemical Properties
The physical and chemical characteristics of propiophenone are critical for its application in

fragrance formulations, influencing its volatility, solubility, and stability. These properties are

summarized in Table 1.

Property Value References

IUPAC Name 1-phenylpropan-1-one [6]

CAS Number 93-55-0 [4]

Molecular Formula C₉H₁₀O [1][4]

Molecular Weight 134.18 g/mol [4][6]

Appearance Colorless to light yellow liquid [3][6]

Density 1.004 - 1.014 g/cm³ at 20-25°C [6][7]

Melting Point 17 - 21 °C (63 - 70 °F) [6][11]

Boiling Point 218 - 219 °C (424 - 426 °F) [11]

Vapor Pressure 0.129 mmHg at 25°C [11]

Flash Point 85 - 99 °C (185 - 210 °F) [3][7]

Refractive Index 1.521 - 1.531 at 20°C [6][7]

Solubility

Insoluble in water; miscible

with organic solvents like

ethanol and ether.

[1][4]

Olfactory Profile
Propiophenone possesses a strong and complex odor profile that makes it a useful

component in fine fragrance and functional perfumery. Its scent is less pungent and chemical

than the related acetophenone.[7] While a specific odor detection threshold is not widely

reported in the literature, its potent character is well-established.[2][3][7] A "Threshold of

Concern" has been established for toxicological assessment.[1]
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Olfactory Parameter Description References

Odor Type Floral, Fruity [7][11]

Odor Descriptors

Hawthorn, lilac, sweet,

herbaceous, aromatic, cherry,

fruity.

[1][11]

Taste Description Fruity [6][11]

Threshold of Concern 1800 µ g/person/day [1][6]

Application in Fragrance Compositions
Propiophenone is utilized for its powerful herbaceous-floral effect.[7] Its unique scent profile

allows it to be used in discrete amounts to build or support specific floral accords, particularly in

lilac, hawthorne, and wisteria compositions.[6] It is also incorporated into more complex

fragrance structures like fougère.[6][7] Propiophenone blends well with other fragrance

ingredients such as cananga oil, amyl salicylate, and anisaldehyde.[6][7] The recommended

usage level in a final fragrance concentrate is up to 1.0%.[6]

Synthesis and Manufacturing
The primary industrial method for producing propiophenone is the Friedel-Crafts acylation of

benzene.[6] This process involves reacting benzene with either propionyl chloride or propionic

anhydride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[6][9] An

alternative, though less common, method is the vapor-phase cross-decarboxylation of benzoic

acid and propionic acid over a catalyst at high temperatures.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

